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Compound of Interest

Compound Name: MG-115

Cat. No.: B1676565 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in minimizing the cytotoxicity of MG-115 during long-term

experiments.

Frequently Asked Questions (FAQs)
Q1: What is MG-115 and what is its mechanism of action?

MG-115 (Carbobenzoxy-L-leucyl-L-leucyl-L-norvalinal) is a potent, cell-permeable peptide

aldehyde that acts as a reversible inhibitor of the proteasome.[1] It primarily targets the

chymotrypsin-like activity of the 26S proteasome by interacting with the catalytic β-subunits of

the 20S core particle.[2] By inhibiting the proteasome, MG-115 blocks the degradation of

ubiquitinated proteins, leading to their accumulation. This disruption of protein homeostasis

affects various cellular processes, including cell cycle progression, signal transduction, and

apoptosis.[1][3]
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Mechanism of MG-115 Action
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Troubleshooting High Cytotoxicity

High Cell Death Observed

Verify Stock Concentration and Dilutions

Is the cell line known to be sensitive?

Correct

Prepare fresh stock and serial dilutions

Incorrect

Consider Off-Target Effects

No

Perform dose-response with shorter time points

Yes

Switch to a more selective inhibitor (e.g., Bortezomib, Carfilzomib)
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Apoptosis Induction by Proteasome Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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